5-fluoro-2-methoxy-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 5-fluoro-2-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C11H12FN3O4S/c1-7-14-11(19-15-7)6-13-20(16,17)10-5-8(12)3-4-9(10)18-2/h3-5,13H,6H2,1-2H3
• InChI Key: HZVXLKKSKIKVNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNS(=O)(=O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C11H12FN3O4S
• Molecular Weight: 301.30 g/mol

Description

The compound “5-fluoro-2-methoxy-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide” is a complex organic molecule that contains several functional groups. It has a benzenesulfonamide core, which is substituted with a fluoro group at the 5th position and a methoxy group at the 2nd position. Attached to the benzene ring is also an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The presence of the oxadiazole ring could potentially introduce some interesting electronic effects, as these types of rings are often involved in pi stacking interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonamide group could potentially make this compound quite polar, affecting its solubility in different solvents.

Scientific Research Applications

Anticancer Activities

Compounds with similar structures have shown excellent anticancer activities against various cancer cells in vitro. .

Cytotoxicity Assays

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Anti-inflammatory and Analgesic Activities

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Antitubercular Activity

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Synthesis of Active Moieties

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Bioevaluation Against Tumor Cell Lines

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamide derivatives are used as antibiotics, where they inhibit the growth of bacteria by mimicking the structure of para-aminobenzoic acid and inhibiting the enzyme dihydropteroate synthase.

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and eventually developed into a drug.